Cas no 16065-50-2 (7-Thiabicyclo[4.2.0]octa-1,3,5-triene,7,7-dioxide)
16065-50-2 structure
Product Name:7-Thiabicyclo[4.2.0]octa-1,3,5-triene,7,7-dioxide
CAS No:16065-50-2
MF:C7H6O2S
MW:154.186340808868
CID:169074
PubChem ID:328858
Update Time:2025-04-19
7-Thiabicyclo[4.2.0]octa-1,3,5-triene,7,7-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 7-Thiabicyclo[4.2.0]octa-1,3,5-triene,7,7-dioxide
- 7λ<sup>6</sup>-thiabicyclo[4.2.0]octa-1,3,5-triene 7,7-dioxide
- 2H-Benzo[b]thiete1,1-dioxide
- 2H-Benzo< b> thiet-1,1-dioxid
- 2H-Benzo< b> thiete-1,1-dioxid
- 7-Thiabicyclo(4.2.0)octa-1,3,5-triene 7,7-dioxide
- AC1L73IZ
- AG-E-10212
- Benzothiete 1,1-dioxide
- CTK4D0530
- NSC309699
- 7$l^{6}-thiabicyclo[4.2.0]octa-1(6),2,4-triene 7,7-dioxide
- NSC-309699
- VSY2UG5ZKL
- NSC 309699
- 7-Thiabicyclo[4.2.0]octa-1,3,5-triene 7,7-dioxide
- 7lambda6-thiabicyclo[4.2.0]octa-1,3,5-triene 7,7-dioxide
- 16065-50-2
- DTXSID70166960
- UNII-VSY2UG5ZKL
-
- Inchi: 1S/C7H6O2S/c8-10(9)5-6-3-1-2-4-7(6)10/h1-4H,5H2
- InChI Key: MOLVQFOPTPGHIG-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2C1)(=O)=O
Computed Properties
- Exact Mass: 154.00888
- Monoisotopic Mass: 154.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- Density: 1.436
- Boiling Point: 364°Cat760mmHg
- Flash Point: 242.4°C
- Refractive Index: 1.628
- PSA: 34.14
- LogP: 2.05470
7-Thiabicyclo[4.2.0]octa-1,3,5-triene,7,7-dioxide Related Literature
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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